4-(2-Chloro-3-fluorobenzyl)piperidin-4-ol
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Description
4-(2-Chloro-3-fluorobenzyl)piperidin-4-ol is a chemical compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms. This compound is characterized by the presence of a 2-chloro-3-fluorobenzyl group attached to the piperidine ring at the 4-position, along with a hydroxyl group at the same position. Piperidine derivatives are significant in medicinal chemistry due to their presence in various pharmaceuticals and their biological activities .
Properties
Molecular Formula |
C12H15ClFNO |
|---|---|
Molecular Weight |
243.70 g/mol |
IUPAC Name |
4-[(2-chloro-3-fluorophenyl)methyl]piperidin-4-ol |
InChI |
InChI=1S/C12H15ClFNO/c13-11-9(2-1-3-10(11)14)8-12(16)4-6-15-7-5-12/h1-3,15-16H,4-8H2 |
InChI Key |
QJEJEFDTVWKFBF-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCCC1(CC2=C(C(=CC=C2)F)Cl)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 4-(2-Chloro-3-fluorobenzyl)piperidin-4-ol can be achieved through several synthetic routes. One common method involves the nucleophilic substitution reaction of 2-chloro-3-fluorobenzyl chloride with piperidin-4-ol. The reaction is typically carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the substitution of the chloride group by the piperidin-4-ol moiety .
Industrial production methods often involve optimizing reaction conditions to achieve high yields and purity. This may include the use of solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) and controlling reaction temperatures and times to ensure efficient conversion of reactants to the desired product .
Chemical Reactions Analysis
4-(2-Chloro-
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